Cas no 1391069-38-7 (3-Iodo-1H-pyrrole-2-carbonitrile)

3-Iodo-1H-pyrrole-2-carbonitrile is a heterocyclic organic compound featuring an iodine substituent at the 3-position and a nitrile group at the 2-position of the pyrrole ring. This structure makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex pyrrole derivatives and pharmaceuticals. The iodine moiety offers reactivity for cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the nitrile group provides a handle for further functionalization. Its stability and well-defined reactivity profile make it valuable for researchers developing agrochemicals, medicinal compounds, and advanced materials. The compound is typically handled under inert conditions to preserve its integrity.

3-Iodo-1H-pyrrole-2-carbonitrile structure

1391069-38-7 structure

Product Name:3-Iodo-1H-pyrrole-2-carbonitrile

CAS No:1391069-38-7

MF:C₅H₃IN₂

MW:217.99519276619

CID:1090675

PubChem ID:72183146

Update Time:2025-05-27

3-Iodo-1H-pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Iodo-1H-pyrrole-2-carbonitrile
- SB62958
- 1391069-38-7
- DTXSID30858637
- Inchi： 1S/C5H3IN2/c6-4-1-2-8-5(4)3-7/h1-2,8H
- InChI Key： VXZPIRFSUHPBQK-UHFFFAOYSA-N
- SMILES： IC1C=CNC=1C#N

Computed Properties

Exact Mass: 217.93410g/mol
Monoisotopic Mass: 217.93410g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 39.6Å²

3-Iodo-1H-pyrrole-2-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM196578-1g	3-iodo-1H-pyrrole-2-carbonitrile	1391069-38-7	95%	1g	$405	2021-08-05
Alichem	A109008086-1g	3-Iodo-1H-pyrrole-2-carbonitrile	1391069-38-7	95%	1g	$400.00	2022-04-02
Chemenu	CM196578-1g	3-iodo-1H-pyrrole-2-carbonitrile	1391069-38-7	95%	1g	$385	2023-03-07